Cas no 1039741-13-3 (2-Fluorocyclohexan-1-amine)

• Product Name: 2-Fluorocyclohexan-1-amine
• CAS No: 1039741-13-3
• MF: C₆H₁₂FN
• MW: 117.164585113525
• CID: 2853153
• PubChem ID: 12643168
• Update Time: 2025-05-23

2-Fluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Fluorocyclohexanamine
• trans-2-fluorocyclohexanamine
• 2-fluorocyclohexan-1-amine
• 2-Fluoro-cyclohexanamine
• SB75232
• 2-Fluorocyclohexan-1-amine

• Inchi： 1S/C6H12FN/c7-5-3-1-2-4-6(5)8/h5-6H,1-4,8H2
• InChI Key： ZFZUTWAYBJFSIL-UHFFFAOYSA-N
• SMILES： FC1CCCCC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• XLogP3: 1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-Fluorocyclohexan-1-amine

Introduction to 2-Fluorocyclohexan-1-amine (CAS No. 1039741-13-3)

2-Fluorocyclohexan-1-amine, with the CAS number 1039741-13-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclohexane ring with a fluorine atom and an amine group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Fluorocyclohexan-1-amine is particularly interesting because the presence of the fluorine atom introduces unique electronic and steric effects. Fluorine, being highly electronegative, can significantly alter the reactivity and stability of the molecule. This makes 2-Fluorocyclohexan-1-amine a valuable starting material for the synthesis of fluorinated compounds, which are often used in pharmaceuticals due to their enhanced biological activity and metabolic stability.

In the pharmaceutical industry, 2-Fluorocyclohexan-1-amine has been explored as a key intermediate in the development of novel drugs. Recent studies have shown that fluorinated amines can improve the pharmacokinetic properties of drug candidates, such as their solubility, bioavailability, and resistance to metabolic degradation. For example, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-Fluorocyclohexan-1-amine in the synthesis of a series of antiviral agents with improved efficacy against influenza viruses.

Beyond pharmaceutical applications, 2-Fluorocyclohexan-1-amine has also found utility in materials science. The unique combination of cyclohexane ring flexibility and fluorine's electronic properties makes it suitable for the development of advanced materials with tailored properties. Research in this area has focused on using 2-Fluorocyclohexan-1-amine as a building block for polymers and coatings with enhanced thermal stability and mechanical strength.

In terms of chemical synthesis, 2-Fluorocyclohexan-1-amine can be synthesized through various routes. One common method involves the reaction of 2-fluorocyclohexanol with ammonia or an amine derivative. Another approach involves the reduction of 2-fluorocyclohexanone followed by amination. These synthetic pathways have been optimized to achieve high yields and purity, making 2-Fluorocyclohexan-1-amine readily available for research and industrial applications.

The safety profile of 2-Fluorocyclohexan-1-amine is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate safety measures should be followed to prevent exposure to skin or inhalation. It is important to consult material safety data sheets (MSDS) for detailed handling and storage instructions.

In conclusion, 2-Fluorocyclohexan-1-amine (CAS No. 1039741-13-3) is a versatile compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an attractive intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.